![molecular formula C21H25N3O3S B3944850 N~2~-benzoyl-N~6~-[(benzylamino)carbonothioyl]lysine](/img/structure/B3944850.png)
N~2~-benzoyl-N~6~-[(benzylamino)carbonothioyl]lysine
Overview
Description
N~2~-benzoyl-N~6~-[(benzylamino)carbonothioyl]lysine, also known as BB-1101, is a synthetic compound that has been studied for its potential applications in scientific research. This compound has been found to have unique biochemical and physiological effects, making it a promising candidate for various research applications.
Mechanism of Action
The mechanism of action of N~2~-benzoyl-N~6~-[(benzylamino)carbonothioyl]lysine is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors. This compound has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. This compound has also been found to bind to the benzodiazepine site of the GABA(A) receptor, which is involved in the regulation of neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been found to have several unique biochemical and physiological effects. In cancer cells, this compound has been found to induce apoptosis (programmed cell death) and inhibit cell proliferation. In neurons, this compound has been found to enhance synaptic plasticity and increase neurotransmitter release. In immune cells, this compound has been found to modulate cytokine production and inhibit T cell activation.
Advantages and Limitations for Lab Experiments
N~2~-benzoyl-N~6~-[(benzylamino)carbonothioyl]lysine has several advantages for use in lab experiments, including its high potency and specificity. However, this compound also has some limitations, including its relatively high cost and limited availability.
Future Directions
There are several potential future directions for research on N~2~-benzoyl-N~6~-[(benzylamino)carbonothioyl]lysine. One area of interest is the development of this compound-based therapies for cancer and autoimmune diseases. Another area of interest is the further elucidation of the mechanism of action of this compound, which could lead to the development of more potent and specific derivatives of the compound. Additionally, this compound could be studied for its potential applications in other research fields, such as infectious diseases and metabolic disorders.
Scientific Research Applications
N~2~-benzoyl-N~6~-[(benzylamino)carbonothioyl]lysine has been studied for its potential applications in various scientific research fields, including cancer research, neuroscience, and immunology. In cancer research, this compound has been found to inhibit the growth of certain cancer cells, making it a potential candidate for cancer treatment. In neuroscience, this compound has been studied for its effects on neurotransmitter release and synaptic plasticity. In immunology, this compound has been found to modulate the immune response, making it a potential candidate for the treatment of autoimmune diseases.
properties
IUPAC Name |
2-benzamido-6-(benzylcarbamothioylamino)hexanoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O3S/c25-19(17-11-5-2-6-12-17)24-18(20(26)27)13-7-8-14-22-21(28)23-15-16-9-3-1-4-10-16/h1-6,9-12,18H,7-8,13-15H2,(H,24,25)(H,26,27)(H2,22,23,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHWLHWFSDVVBGZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=S)NCCCCC(C(=O)O)NC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.